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Compound of Interest

Compound Name: DPM-1001

Cat. No.: B607195

For Research Use Only. Not for human or veterinary use.

This document provides crucial safety protocols and logistical information for researchers,
scientists, and drug development professionals handling DPM-1001. Adherence to these
guidelines is essential for ensuring laboratory safety and proper management of this
compound.

Hazard Identification and Classification

DPM-1001, in its trihydrochloride form, is not classified as a hazardous substance or mixture
according to the provided Safety Data Sheet (SDS).[1] However, as a potent bioactive
molecule, it should be handled with care to minimize exposure.

Physical and Chemical Properties[1]
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Property Value

Chemical Formula C35H60CI3N303

Molecular Weight 677.23

Appearance Solid

Stability Stable under recommended storage conditions.

) ) Strong acids/alkalis, strong oxidizing/reducing
Incompatible Materials
agents.

- Under fire conditions, may decompose and emit
Hazardous Decomposition )
toxic fumes.

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn at all times when handling DPM-
1001 to prevent direct contact.

Recommended PPE[1]

Equipment Specification

Eye Protection Safety goggles with side-shields.

Hand Protection Protective gloves (e.g., nitrile).

Body Protection Impervious clothing, such as a laboratory coat.

) ) Use in a well-ventilated area. A respirator may
Respiratory Protection ,
be necessary if dust or aerosols are generated.

Handling and Storage

Proper handling and storage are critical to maintaining the integrity of DPM-1001 and ensuring
a safe laboratory environment.

Handling Procedures[1]
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e Avoid Contact: Prevent contact with skin, eyes, and clothing.
e Avoid Inhalation: Do not breathe dust or aerosols.

o Ventilation: Handle only in areas with adequate exhaust ventilation, such as a chemical fume
hood.

Storage Conditions[1]

Condition Temperature Duration Notes

In Solvent -80°C 6 months Stored under nitrogen.
-20°C 1 month Stored under nitrogen.

Shipping Room Temperature < 2 weeks

Emergency Procedures

In the event of an exposure or spill, follow these procedures immediately.

First Aid Measures[1]
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Exposure Route First Aid Instructions

Immediately flush eyes with large amounts of

water, separating eyelids. Remove contact
Eye Contact ) .

lenses if present. Seek prompt medical

attention.

Rinse skin thoroughly with plenty of water.
Skin Contact Remove contaminated clothing and shoes. Seek

medical attention.

Move the individual to fresh air. If breathing is

difficult, administer cardiopulmonary

Inhalation o ]
resuscitation (CPR). Avoid mouth-to-mouth
resuscitation.
) Wash out the mouth with water. Do NOT induce
Ingestion

vomiting. Seek medical attention.

Spill Response[1]

Evacuate: Clear the area of all personnel.
o Ventilate: Ensure the area is well-ventilated.

o Contain: Prevent further leakage or spillage. Keep the material away from drains and water
sources.

o Absorb: Use an inert, liquid-binding material (e.g., diatomite, universal binders) to absorb the

spill.
o Decontaminate: Clean the affected surfaces and equipment by scrubbing with alcohol.

» Dispose: Collect all contaminated materials in a sealed container for proper disposal
according to local regulations.

Disposal Plan
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Dispose of DPM-1001 and any contaminated materials in accordance with all applicable
federal, state, and local environmental regulations. As it is not classified as hazardous, it may
not require disposal as hazardous waste, but laboratory policy should be followed. Consult with
your institution's environmental health and safety (EHS) department for specific guidance.

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of DPM-1001.

1. Assess Hazards & Review SDS

:

2. Don Personal Protective Equipment (PPE)
- Safety Goggles
- Protective Gloves
- Lab Coat

y

3. Prepare Well-Ventilated Workspace
(e.g., Chemical Fume Hood)

4. Handle DPM-1001

- Avoid creating dust/aerosols
- Avoid contact and inhalation

5. Post-Handling Procedures

:

Properly Store DPM-1001

Dispose of Waste

Decontaminate Workspace & Equipment (Consult EHS)

6. Doff PPE & Wash Hands

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b607195?utm_src=pdf-body
https://www.benchchem.com/product/b607195?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for the safe handling of DPM-1001.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dpm-1001]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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